Cas no 874285-75-3 (9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-)

• Product Name: 9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
• CAS No: 874285-75-3
• MF: C₂₃H₂O₆
• MW: 374.258386135101
• CID: 1900957
• PubChem ID: 71412871
• Update Time: 2025-04-21

9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
• 2,3,5,7-tetrahydroxy-4,6-bis(3-methylbut-2-enyl)xanthen-9-one
• 2,3,5,7-TETRAHYDROXY-4,6-BIS(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
• DTXSID20832406
• 874285-75-3

• Inchi： 1S/C23H2O6/c1-11(2)5-7-13-17(24)9-16-19(26)15-10-18(25)20(27)14(8-6-12(3)4)22(15)29-23(16)21(13)28/h9-10H
• InChI Key： RHGOVDSGVAMAPW-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C([O])=C2OC3C(C(C2=CC=1[O])=O)=CC([O])=C([O])C=3[C]/[C]=C(\[C])/[C])/[C] |^1:0,2,6,15,19,21,24,26,27,28,^4:3,23|

Computed Properties

• Exact Mass: 396.15728848Da
• Monoisotopic Mass: 396.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 107Ų